Cas no 628-51-3 (Methylene diacetate)

Methylene diacetate Properties

Names and Identifiers

• Methylene diacetate
• Methanediol,1,1-diacetate
• METHYLENE DIACETATE, 99
• Diacetoxymethane
• (acetyloxy)methyl acetate
• acetyloxymethyl acetate
• BPGDAMSIGCZZLK-UHFFFAOYSA-N
• AK112071
• Polyoxymethylene diacetate
• methylendiacetat
• Diacetoxy-methane
• acetoxymethyl acetate
• methylene bis-acetate
• WLN: 1VO1OV1
• KSC616G4H
• Bisacetic acid methylene ester
• Poly(oxymethylene), alpha-acetyl-omega-(acetyloxy)-
• +Expand

• MDL： MFCD00010751
• InChIKey： BPGDAMSIGCZZLK-UHFFFAOYSA-N
• Inchi： 1S/C5H8O4/c1-4(6)8-3-9-5(2)7/h3H2,1-2H3
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])OC(C([H])([H])[H])=O
• BRN： 1758973

Computed Properties

• Exact Mass: 132.04200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 9
• Complexity: 104
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 0.07010
• PSA: 52.60000
• Refractive Index: n20/D 1.405(lit.)
• Boiling Point: 164-165 °C(lit.)
• Melting Point: −23 °C(lit.)
• Flash Point: 165 °F
• Density: 1.128 g/mL at 25 °C(lit.)

Methylene diacetate Security Information

• RTECS：AI9075000
• WGK Germany：3
• Dangerous goods sign： Xi

Methylene diacetate Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%